Cas no 2309464-95-5 (Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• CAS No: 2309464-95-5
• MF: C₁₉H₂₇BrN₂O₃
• MW: 411.33328461647
• CID: 6042956
• PubChem ID: 165801755
• Update Time: 2025-10-21

Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429386
• tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate
• 2309464-95-5
• Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

• Inchi： 1S/C19H27BrN2O3/c1-17(2,3)25-16(23)11-24-19(14-4-9-21-10-15(14)20)7-5-18(6-8-19)12-22-13-18/h4,9-10,22H,5-8,11-13H2,1-3H3
• InChI Key： KJEJFJVSXUPPCN-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2(CNC2)CC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 410.12051g/mol
• Monoisotopic Mass: 410.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate

Research Briefing on Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS: 2309464-95-5)

In recent years, the compound Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS: 2309464-95-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and bromopyridine moiety, has shown promising potential in drug discovery and development, particularly in the design of novel kinase inhibitors and other therapeutic agents. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate involves a multi-step process, as detailed in recent publications. Key steps include the construction of the 2-azaspiro[3.5]nonane core, followed by the introduction of the 3-bromopyridin-4-yl group and subsequent esterification. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further biological evaluation. The presence of the bromine atom in the pyridine ring offers a versatile handle for further functionalization, enabling the development of diverse derivatives for structure-activity relationship (SAR) studies.

Recent studies have explored the biological activity of Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate and its derivatives. Preliminary in vitro assays indicate that this compound exhibits inhibitory activity against certain protein kinases, which are critical targets in cancer therapy. The spirocyclic framework is believed to contribute to the compound's binding affinity and selectivity, while the bromopyridine moiety enhances its interaction with the kinase active site. Further investigations are underway to elucidate the precise mechanism of action and to evaluate the compound's efficacy in preclinical models.

Beyond its potential as a kinase inhibitor, Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate has also been investigated for its role in other therapeutic areas. For instance, researchers have explored its application in the development of central nervous system (CNS) drugs, leveraging the compound's ability to cross the blood-brain barrier. Additionally, its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, further expanding its utility in medicinal chemistry.

In conclusion, Tert-butyl 2-{[7-(3-bromopyridin-4-yl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetate (CAS: 2309464-95-5) represents a promising scaffold for drug discovery, with demonstrated potential in kinase inhibition and other therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.